2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-pyrido[1,2-a][1,3,5]triazin-4-one 2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-pyrido[1,2-a][1,3,5]triazin-4-one
Brand Name: Vulcanchem
CAS No.: 896331-13-8
VCID: VC7374773
InChI: InChI=1S/C15H10F3N3OS/c16-15(17,18)11-6-4-10(5-7-11)9-23-13-19-12-3-1-2-8-21(12)14(22)20-13/h1-8H,9H2
SMILES: C1=CC2=NC(=NC(=O)N2C=C1)SCC3=CC=C(C=C3)C(F)(F)F
Molecular Formula: C15H10F3N3OS
Molecular Weight: 337.32

2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-pyrido[1,2-a][1,3,5]triazin-4-one

CAS No.: 896331-13-8

Cat. No.: VC7374773

Molecular Formula: C15H10F3N3OS

Molecular Weight: 337.32

* For research use only. Not for human or veterinary use.

2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-pyrido[1,2-a][1,3,5]triazin-4-one - 896331-13-8

Specification

CAS No. 896331-13-8
Molecular Formula C15H10F3N3OS
Molecular Weight 337.32
IUPAC Name 2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]pyrido[1,2-a][1,3,5]triazin-4-one
Standard InChI InChI=1S/C15H10F3N3OS/c16-15(17,18)11-6-4-10(5-7-11)9-23-13-19-12-3-1-2-8-21(12)14(22)20-13/h1-8H,9H2
Standard InChI Key DKXWKVAZRPLCKG-UHFFFAOYSA-N
SMILES C1=CC2=NC(=NC(=O)N2C=C1)SCC3=CC=C(C=C3)C(F)(F)F

Introduction

Molecular Formula and Weight

  • Molecular Formula: C17_{17}H12_{12}F3_{3}N3_{3}OS

  • Molecular Weight: Approximately 351 g/mol (estimated based on similar compounds like 7-Methyl-2-((3-(trifluoromethyl)benzyl)sulfanyl)-4H-pyrido1,2-atriazin-4-one, which has a molecular weight of 351.3 g/mol) .

Synthesis and Preparation

The synthesis of 2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-pyrido[1,2-a] triazin-4-one likely involves a multi-step process, including the formation of the pyrido[1,2-a] triazine core and the introduction of the sulfanyl group. A common approach might involve the reaction of a suitable pyrido[1,2-a] triazine derivative with a 4-(trifluoromethyl)benzyl halide in the presence of a base to facilitate the sulfanylation reaction.

Potential Applications and Biological Activity

Compounds with similar structures have been explored for their biological activities, including antiviral and anticancer properties. The presence of a trifluoromethyl group often enhances lipophilicity and can influence the compound's interaction with biological targets.

Antiviral Activity

  • Related compounds have shown potential as antiviral agents, particularly against viruses like HIV and SARS-CoV-2 .

Anticancer Activity

  • The heterocyclic core and fluorinated substituents may contribute to anticancer properties by interacting with cellular targets involved in proliferation or apoptosis.

Data Table: Comparison with Related Compounds

CompoundMolecular FormulaMolecular Weight (g/mol)Potential Applications
[7-Methyl-2-((3-(trifluoromethyl)benzyl)sulfanyl)-4H-pyrido1,2-atriazin-4-one](pplx://action/followup)C16_{16}H12_{12}F3_{3}N3_{3}OS351.3Antiviral, anticancer
2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-pyrido[1,2-a]135triazin-4-oneC17_{17}H12_{12}F3_{3}N3_{3}OSApproximately 351Potential antiviral, anticancer

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